Cas no 40340-41-8 (5-(Chloromethyl)-3-methylisoxazole)
40340-41-8 structure
Product Name:5-(Chloromethyl)-3-methylisoxazole
CAS No:40340-41-8
MF:C5H6ClNO
MW:131.560240268707
MDL:MFCD07687105
CID:334202
PubChem ID:7131496
Update Time:2025-04-19
5-(Chloromethyl)-3-methylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Chloromethyl)-3-methylisoxazole
- 5-(chloromethyl)-3-methyl-1,2-oxazole
- Isoxazole,5-(chloromethyl)-3-methyl-
- DTXSID30427923
- 40340-41-8
- MFCD07687105
- J-516324
- Z119990894
- AB42093
- 3-methyl-5-chloromethylisoxazole
- E87529
- 5-chloromethyl-3-methyl-1,2-oxazole
- AKOS005172459
- CS-0085295
- EN300-15253
- SCHEMBL1578634
- BS-12882
- ZWBJJNWJUXXFNP-UHFFFAOYSA-N
- FT-0679631
- 5-chloromethyl-3-methylisoxazole
- BB 0259378
- ISOXAZOLE, 5-(CHLOROMETHYL)-3-METHYL-
- 5-Chloromethyl-3-methyl-isoxazole
- 5-(Chloromethyl)-3-methyl-isoxazole
- ALBB-009858
- DB-069991
- STK506108
-
- MDL： MFCD07687105
- Inchi： 1S/C5H6ClNO/c1-4-2-5(3-6)8-7-4/h2H,3H2,1H3
- InChI Key： ZWBJJNWJUXXFNP-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C)=NO1
Computed Properties
- Exact Mass: 131.01400
- Monoisotopic Mass: 131.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03000
- LogP: 1.72180
5-(Chloromethyl)-3-methylisoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Chloromethyl)-3-methylisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122924-1g |
5-(chloromethyl)-3-methylisoxazole |
40340-41-8 | 95% | 1g |
$281 | 2021-08-05 | |
| Chemenu | CM122924-5g |
5-(chloromethyl)-3-methylisoxazole |
40340-41-8 | 95% | 5g |
$963 | 2021-08-05 | |
| TRC | C597708-25mg |
5-(Chloromethyl)-3-methylisoxazole |
40340-41-8 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597708-50mg |
5-(Chloromethyl)-3-methylisoxazole |
40340-41-8 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C597708-250mg |
5-(Chloromethyl)-3-methylisoxazole |
40340-41-8 | 250mg |
$ 320.00 | 2022-06-06 | ||
| abcr | AB249372-250 mg |
5-(Chloromethyl)-3-methylisoxazole; 95% |
40340-41-8 | 250mg |
€270.60 | 2023-06-22 | ||
| abcr | AB249372-1 g |
5-(Chloromethyl)-3-methylisoxazole; 95% |
40340-41-8 | 1g |
€473.60 | 2023-06-22 | ||
| abcr | AB249372-5 g |
5-(Chloromethyl)-3-methylisoxazole; 95% |
40340-41-8 | 5g |
€1713.50 | 2023-06-22 | ||
| Chemenu | CM122924-1g |
5-(chloromethyl)-3-methylisoxazole |
40340-41-8 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y0989714-5g |
5-(Chloromethyl)-3-methylisoxazole |
40340-41-8 | 95% | 5g |
$1260 | 2023-09-03 |
5-(Chloromethyl)-3-methylisoxazole Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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